4-propyl-N-(1-(5-(trifluoromethyl)pyridin-2-yl)pyrrolidin-3-yl)-1,2,3-thiadiazole-5-carboxamide

• IUPAC Name: 4-propyl-N-[1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl]thiadiazole-5-carboxamide
• InChI: InChI=1S/C16H18F3N5OS/c1-2-3-12-14(26-23-22-12)15(25)21-11-6-7-24(9-11)13-5-4-10(8-20-13)16(17,18)19/h4-5,8,11H,2-3,6-7,9H2,1H3,(H,21,25)
• InChI Key: FLFNZCPOBCXSCC-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(SN=N1)C(=O)NC2CCN(C2)C3=NC=C(C=C3)C(F)(F)F
• Molecular Formula: C16H18F3N5OS
• Molecular Weight: 385.4 g/mol

Description

4-propyl-N-(1-(5-(trifluoromethyl)pyridin-2-yl)pyrrolidin-3-yl)-1,2,3-thiadiazole-5-carboxamide is a useful research compound. Its molecular formula is C16H18F3N5OS and its molecular weight is 385.41. The purity is usually 95%.
BenchChem offers high-quality 4-propyl-N-(1-(5-(trifluoromethyl)pyridin-2-yl)pyrrolidin-3-yl)-1,2,3-thiadiazole-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-propyl-N-(1-(5-(trifluoromethyl)pyridin-2-yl)pyrrolidin-3-yl)-1,2,3-thiadiazole-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antifungal Properties

Research has demonstrated the potential of similar compounds in antimicrobial and antifungal applications. For instance, certain derivatives have shown significant activity against Mycobacterium tuberculosis, highlighting their potential as antimycobacterial agents. These compounds' activities ranged from moderate to significantly potent compared to known treatments, suggesting their usefulness in developing new antimicrobial therapies (Gezginci, Martin, & Franzblau, 1998). Furthermore, studies on heterocyclic compounds, including those with thiadiazole moieties, have identified antibacterial and antifungal activities against a range of pathogens, indicating their broad-spectrum antimicrobial potential (Patel & Patel, 2015).

Anti-inflammatory Activity

The compound's structural analogs have been explored for their anti-inflammatory properties. Research on 1,3,4-thiadiazoles containing pyrazole and pyrrole nucleus has revealed significant anti-inflammatory activity, surpassing standard drugs in certain cases. These findings open avenues for developing new anti-inflammatory agents based on the chemical structure of 4-propyl-N-(1-(5-(trifluoromethyl)pyridin-2-yl)pyrrolidin-3-yl)-1,2,3-thiadiazole-5-carboxamide (Maddila, Gorle, Sampath, & Lavanya, 2016).

Agricultural Applications

In agriculture, similar compounds have been investigated for their fungicidal and insecticidal activities. For example, novel thiadiazole derivatives exhibited significant inhibition against various plant pathogens, suggesting their utility in plant protection strategies. These compounds' effectiveness at low concentrations indicates their potential as environmentally friendly pesticides (Li Wei, 2012).

Anticancer Agents

The structural framework of 4-propyl-N-(1-(5-(trifluoromethyl)pyridin-2-yl)pyrrolidin-3-yl)-1,2,3-thiadiazole-5-carboxamide has inspired the synthesis of analogs with promising anticancer properties. Studies have shown that certain pyridine derivatives bearing heterocyclic rings exhibit potent anticancer activity against various cancer cell lines. This suggests that modifications of the compound's structure could yield new therapeutic agents for cancer treatment (Hafez & El-Gazzar, 2020).